10-Bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxylic acid

• Molecular Formula: C14H10BrFN2O2
• Molecular Weight: 337.14 g/mol
• IUPAC Name: 10-bromo-9-fluoro-5,6,7,12-tetrahydro-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxylic acid
• InChI: InChI=1S/C14H10BrFN2O2/c15-10-3-9-8(4-11(10)16)6-1-7(2-6)18-5-12(14(19)20)17-13(9)18/h3-7H,1-2H2,(H,19,20)
• InChI Key: HYICRIVDNNDNCN-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1N3C=C(N=C3C4=CC(=C(C=C24)F)Br)C(=O)O

Description

10-Bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxylic acid is a useful research compound. Its molecular formula is C14H10BrFN2O2 and its molecular weight is 337.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 5000-mL 4-necked round-bottom flask was placed a solution of methyl 9-bromo-10-fluoro-2,5-diazatetracyclo[11.1.1.0[2,6].0[7,12]]pentadeca-3,5,7,9,11-pentaene-4-carboxylate (110 g, 313.24 mmol, 1.00 equiv) in methanol/NaOH (40%) (1000 mL). The resulting solution was heated to reflux for 1.5 hours and concentrated under vacuum. Hydrogen chloride (2 mol/L) was used to adjust the pH to 4. The precipitates were collected by filtration, washed with 1×1000 mL of water and dried to afford 91 g (86%) of 9-bromo-10-fluoro-2,5-diazatetracyclo[11.1.1.0[2,6].0[7,12]]pentadeca-3,5,7,9,11-pentaene-4-carboxylic acid as a white solid.